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Compound of Interest

Compound Name: 4-(1,3-Benzothiazol-2-yl)phenol

Cat. No.: B1266075 Get Quote

Essential Safety and Handling Guide for 4-(1,3-
Benzothiazol-2-yl)phenol
Disclaimer: A specific Safety Data Sheet (SDS) for 4-(1,3-Benzothiazol-2-yl)phenol was not

located in the public domain. The following guidance is synthesized from safety information for

structurally related compounds, including phenol and other benzothiazole derivatives.

Researchers must consult the supplier-specific SDS for this compound and conduct a thorough

risk assessment before handling.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals handling 4-(1,3-Benzothiazol-2-yl)phenol.

Chemical Properties and Hazard Identification
While detailed toxicological data for 4-(1,3-Benzothiazol-2-yl)phenol is not readily available,

related compounds suggest it may cause skin, eye, and respiratory irritation.[1] Phenol, a

related structural component, is corrosive and toxic, capable of causing severe burns and

systemic toxicity upon absorption.[2][3] Benzothiazole derivatives are also known to be harmful

if swallowed, in contact with skin, or inhaled.[4][5]
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Property Value Source

Molecular Formula C13H9NOS [6]

Molecular Weight 227.28 g/mol [6]

Melting Point 228.6-229 °C [7]

Boiling Point 418.7°C at 760 mmHg [7]

Density 1.337 g/cm³ [7]

Water Solubility 6.6 µg/mL [7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling 4-(1,3-Benzothiazol-2-yl)phenol, based on the hazards

associated with related compounds.
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Body Part Recommended PPE
Specifications and Best
Practices

Hands
Double-layered chemical-

resistant gloves

Wear two pairs of 4 mil or one

pair of 8 mil nitrile gloves with

extended cuffs.[8] For spill

cleanup, Silver Shield®,

Viton®, or other gloves rated

for slow breakthrough with

phenol should be used.[8]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles and a face shield

Standard laboratory safety

glasses are a minimum

requirement. Goggles and a

face shield are recommended

when handling larger

quantities or when there is a

risk of splashing.[9]

Body Laboratory coat

A standard, flame-resistant lab

coat should be worn and

buttoned completely.

Respiratory
Use in a well-ventilated area or

fume hood

Work with open containers,

especially if heating, should be

conducted in a certified

chemical fume hood.[8] If

vapors or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

[5]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are accessible within 10 seconds.[3] Prepare a designated work area, preferably within a

chemical fume hood.[8] Assemble a spill kit and a phenol first aid kit.[2][3]
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Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling the Compound: Handle in a well-ventilated place.[7] Avoid the formation of dust and

aerosols.[7] Use non-sparking tools to prevent ignition sources.[7]

Post-Handling: After work is complete, wipe down the work area with a soap and water

solution.[8] Carefully remove and dispose of gloves and any other contaminated disposable

PPE. Wash hands and face thoroughly after handling.[5]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[7] Keep

away from incompatible materials such as oxidizing agents.

Waste Disposal Plan
All waste materials contaminated with 4-(1,3-Benzothiazol-2-yl)phenol should be treated as

hazardous waste.

Segregation: Collect all contaminated materials (e.g., gloves, wipes, pipette tips) in a

designated, labeled, and sealed hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

Storage: Store the sealed waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) department in accordance with local, state, and federal regulations.

Emergency Procedures
Accidental Exposure
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Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[9] Rapidly decontaminate the skin by wiping

with a gauze pad soaked in polyethylene glycol

(PEG 300 or 400).[2][3] Continue until there is

no detectable odor of phenol.[3] If PEG is

unavailable, use vegetable oil, isopropyl alcohol,

or soap and water.[8] Seek immediate medical

attention.[8]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station, occasionally lifting the upper

and lower eyelids.[9] Remove contact lenses if

present and easy to do.[1] Seek immediate

medical attention.

Inhalation

Move the affected person to fresh air.[1] If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[9] If the person is

conscious, rinse their mouth with water and give

them 4-8 ounces of water or milk to drink.[3]

Seek immediate medical attention.[3]

Spill Response
Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

Alert: Notify colleagues and your supervisor. For large spills, contact your institution's EHS

department.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, and if you are trained and have the appropriate PPE, contain the

spill with an absorbent material like vermiculite.[2]
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Clean Up: Carefully collect the absorbed material into a labeled hazardous waste container.

Decontaminate: Clean the spill area with soap and water.

Visual Guides
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Caption: Standard Operating Procedure for Handling 4-(1,3-Benzothiazol-2-yl)phenol.
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Caption: Emergency Decision-Making for Spills and Exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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